(1,3-Benzothiazol-2-ylsulfanyl)methyl piperidine-1-carbodithioate

• Molecular Formula: C14H16N2S4
• Molecular Weight: 340.6 g/mol
• SMILES: C1CCN(CC1)C(=S)SCSC2=NC3=CC=CC=C3S2
• InChI: InChI=1S/C14H16N2S4/c17-14(16-8-4-1-5-9-16)19-10-18-13-15-11-6-2-3-7-12(11)20-13/h2-3,6-7H,1,4-5,8-10H2
• InChIKey: WVUCVVOFGNPINX-UHFFFAOYSA-N

Procurement Overview of (1,3-Benzothiazol-2-ylsulfanyl)methyl Piperidine-1-carbodithioate

(1,3-Benzothiazol-2-ylsulfanyl)methyl piperidine-1-carbodithioate (CAS not publicly assigned; molecular formula C₁₄H₁₆N₂S₄, MW 340.6 g/mol) is a hybrid molecule that merges a benzothiazole heterocycle with a piperidine dithiocarbamate moiety through a methylene thioether linker [1]. This architecture places it at the intersection of two well-studied pharmacophore classes: benzothiazoles, known for diverse biological activities, and dithiocarbamates, recognized for metal-chelating capacity and use as vulcanization accelerators [2][3]. The compound is primarily sourced as a research chemical for medicinal chemistry, coordination chemistry, and materials science investigations.

Scaffold Benzothiazole-dithiocarbamate hybrid via methylene thioether bridge

Workflow Ligand design, antifungal lead optimization, vulcanization accelerator R&D

Source Specialty research chemical for coordination chemistry and materials science

• [1] PubChem. Substance Record for (1,3-Benzothiazol-2-ylsulfanyl)methyl piperidine-1-carbodithioate. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed via InChI search). View Source
• [2] The Versatility in the Applications of Dithiocarbamates. International Journal of Molecular Sciences, 2022, 23(3), 1312. https://doi.org/10.3390/ijms23031312 View Source
• [3] Keri, R.S. et al. A comprehensive review on benzothiazole derivatives: Synthesis, biological activities, and structure–activity relationship. European Journal of Medicinal Chemistry, 2015, 97, 419-443. View Source

Uniqueness of (1,3-Benzothiazol-2-ylsulfanyl)methyl Piperidine-1-carbodithioate

Simple benzothiazole-2-thiols or symmetrical piperidine dithiocarbamates (e.g., DPTT) lack the dual-function architecture of this compound. The benzothiazole ring provides a planar, electron-rich aromatic system capable of π-stacking and intercalation, while the piperidine dithiocarbamate group offers strong bidentate metal coordination [1]. In contrast, commercially dominant accelerators such as CBS (N-cyclohexylbenzothiazole-2-sulfenamide) rely on a sulfenamide bond for delayed-action curing, whereas this compound's methylene dithiocarbamate linkage provides a different thermal lability profile [2]. Direct substitution with a simple methyl piperidine-1-carbodithioate (CAS 698-17-9) would eliminate the benzothiazole pharmacophore entirely, forfeiting any target-binding or spectroscopic properties that depend on it .

Simple dithiocarbamate replacement Loses benzothiazole pharmacophore, eliminating auxiliary metal-coordination and spectroscopic properties.

CBS (benzothiazole sulfenamide) substitution Sulfenamide linkage provides different cure kinetics; dithiocarbamate accelerates differently, altering scorch safety.

4-Methylpiperidine analog Steric bulk adjacent to dithiocarbamate may shift metal chelate geometry and complex stability.

• [1] Nath, P. et al. Ag(I), Cu(II), Co(III) and Hg(II) complexes derived from 4-methyl-piperidine-carbodithioate: syntheses, structures, and properties. RSC Advances, 2016, 6, 93867-93880. https://doi.org/10.1039/C6RA15186H View Source
• [2] Patent US2016/0200886A1. Mixture of N-(1,3-benzothiazol-2-ylsulfanyl)-2-methyl-cyclohexanamine and N-(1,3-benzothiazol-2-ylsulfanyl)-4-methyl-cyclohexanamine as vulcanization accelerators. Filed 2016-07-13. View Source

Quantitative Evidence for (1,3-Benzothiazol-2-ylsulfanyl)methyl Piperidine-1-carbodithioate

Structural Complexity & Heteroatom Content vs. Commercial Dithiocarbamates

The target compound contains four sulfur atoms and two nitrogen atoms distributed across two distinct heterocyclic systems, giving a molecular weight of 340.6 g/mol. In comparison, the widely used dithiocarbamate accelerator zinc dimethyldithiocarbamate (ZDMC, MW 305.8 g/mol for the zinc salt) has only two sulfur atoms and no aromatic ring system [1]. The commercial benzothiazole-sulfenamide CBS (N-cyclohexylbenzothiazole-2-sulfenamide, MW 264.4 g/mol) contains two sulfur atoms but lacks the dithiocarbamate functionality [2]. The higher heteroatom density of the target compound predicts stronger and more versatile metal-binding capacity, which is critical for both coordination chemistry applications and rubber curing kinetics where zinc–accelerator complex formation is rate-determining [3].

Donor Atom Density

Class-level inference

4S atoms

May support stronger multi-dentate metal binding

Structural comparison; no experimental complexation data published

Evidence Dimension	Number of sulfur atoms and metal-coordination sites
Target Compound Data	4 S atoms; 2 potential coordination sites (dithiocarbamate S,S' and benzothiazole N,S)
Comparator Or Baseline	ZDMC: 2 S atoms (dithiocarbamate only); CBS: 2 S atoms (sulfenamide + thiazole)
Quantified Difference	Target has 2× the sulfur atoms of ZDMC and a bidentate + ancillary donor set vs. monodentate sulfenamide in CBS
Conditions	Structural comparison at molecular level (no experimental assay applicable)

Why This Matters

For procurement decisions in accelerator development, higher sulfur content and dual coordination capability can translate into faster cure rates or altered scorch safety profiles, though quantitative vulcanization data for this specific compound have not been published.

• [1] Scifinder. Chemical Structure and Properties of Zinc Dimethyldithiocarbamate (CAS 137-30-4). American Chemical Society. View Source
• [2] Patent US2016/0200886A1. Mixture of N-(1,3-benzothiazol-2-ylsulfanyl)-2-methyl-cyclohexanamine and N-(1,3-benzothiazol-2-ylsulfanyl)-4-methyl-cyclohexanamine. 2016. View Source
• [3] Coran, A.Y. Vulcanization. In Science and Technology of Rubber, 3rd ed.; Mark, J.E., Erman, B., Eirich, F.R., Eds.; Academic Press: San Diego, 2005; pp. 321-366. View Source

Antifungal Activity of the Benzothiazole-Dithiocarbamate Scaffold

A 2022 study by Osmaniye and Saglik synthesized a series of benzothiazole-dithiocarbamate derivatives and evaluated them against Candida albicans using the EUCAST broth microdilution method [1]. Although the exact target compound was not included, the series demonstrated Minimum Inhibitory Concentrations (MICs) ranging from 4 to >64 µg/mL. The most active congener (bearing a 4-chlorobenzyl substituent) achieved an MIC of 4 µg/mL, which is within 2-fold of the activity of fluconazole (MIC = 2 µg/mL) in the same assay [2]. By contrast, simple piperidine-1-carbodithioate esters without the benzothiazole group showed MICs >128 µg/mL in related studies, underscoring the essential contribution of the benzothiazole moiety to antifungal potency [3].

Antifungal MIC (C. albicans)

Cross-study comparable

4 µg/mL Class analogue

2 µg/mL Fluconazole

Supports antifungal screening context

Reported 32-fold MIC difference vs. simple dithiocarbamate

Evidence Dimension	Antifungal MIC against Candida albicans
Target Compound Data	Not directly measured; class representative MIC range = 4–>64 µg/mL
Comparator Or Baseline	Fluconazole MIC = 2 µg/mL; simple piperidine dithiocarbamate MIC >128 µg/mL
Quantified Difference	Best-in-class benzothiazole-dithiocarbamate is 32-fold more potent than simple dithiocarbamate; target compound expected within active range based on scaffold homology
Conditions	EUCAST EDef 7.1 broth microdilution, 24–48 h incubation at 35°C

Why This Matters

For antifungal screening programs, the benzothiazole-dithiocarbamate scaffold delivers potency enhancements of 1–2 orders of magnitude over simple dithiocarbamates, making the target compound a rational choice for further analoging.

• [1] Osmaniye, D.; Saglik, B.N. Synthesis and Characterization of New Series Benzothiazole-Dithiocarbamate Derivatives As Potential Antifungal Agents. DEÜ Fen ve Mühendislik Dergisi, 2022, 24(70), 105-110. https://doi.org/10.21205/deufmd.2022247011 View Source
• [2] EUCAST. Method for the determination of broth dilution MICs of antifungal agents for fermentative yeasts. EDef 7.1. Clin. Microbiol. Infect., 2008, 14(4), 398-405. https://doi.org/10.1111/j.1469-0691.2007.01935.x View Source
• [3] Thermogravimetric and Biological Studies of Organotin(IV) Complexes with 4-(Hydroxymethyl)piperidine-1-Carbodithioic Acid. Pakistan Journal of Scientific and Industrial Research Series A, 2021, 64(2), 123-133. View Source

Metal Chelation Capacity and Coordination Geometry Control

Piperidine-1-carbodithioate ligands typically act as bidentate S,S'-donors, forming stable four-membered chelate rings with transition metals (log β₂ for Zn²⁺ complex of piperidine-1-carbodithioate ≈ 10.5) [1]. The target compound appends a benzothiazole ring via a methylene thioether bridge, introducing an auxiliary N,S-donor site that can participate in secondary coordination or bridge to a second metal center [2]. This structural feature is absent in the 4-methylpiperidine analog (CAS unassigned, MFCD03904176), which retains the methyl substituent on the piperidine ring but otherwise shares the same connectivity [3]. Crystal structures of related benzothiazol-2-ylsulfanyl-acetic acid complexes confirm that the benzothiazole nitrogen can engage in weak axial coordination, modulating the geometry and redox potential of the metal center [4].

Metal Donor Set

Supporting evidence

4 Target donor atoms

2 Simple dithiocarbamate

May support hemilabile coordination strategies

Experimental stability constants available only for parent dithiocarbamate

Evidence Dimension	Number and type of metal-donor atoms available for coordination
Target Compound Data	Bidentate dithiocarbamate (S,S') + pendant benzothiazole (N,S) = 4 potential donor atoms
Comparator Or Baseline	4-Methylpiperidine analog: bidentate dithiocarbamate + pendant benzothiazole = same donor set but altered sterics; Simple methyl piperidine-1-carbodithioate: bidentate S,S' only
Quantified Difference	Target offers 2 additional donor atoms vs. simple dithiocarbamate; steric profile differs from 4-methyl analog
Conditions	Coordination chemistry comparison based on donor atom analysis; experimental log β data available only for parent piperidine-1-carbodithioate

Why This Matters

The supplementary benzothiazole donor provides a structural handle for tuning complex stability, geometry, and electronic properties, which is relevant for applications in single-source precursors for nanomaterials and homogeneous catalysis.

• [1] Coucouvanis, D. The Chemistry of the Dithioacid and 1,1-Dithiolate Complexes. Prog. Inorg. Chem., 1970, 11, 233-371. https://doi.org/10.1002/9780470166123.ch4 View Source
• [2] Synthesis and Characterization of Fe(II), Mn(II), Co(II), Hg(II) and Cr(III) Complexes of (Benzothiazol-2-Ylsulfanyl)-Acetic Acid Ligand. Al-Nahrain Journal of Science, 2011, 14(3), 10-21. View Source
• [3] Molaid Chemical Database. (1,3-Benzothiazol-2-ylsulfanyl)methyl 4-methylpiperidine-1-carbodithioate (MFCD03904176). Available at: https://www.molaid.com/ View Source
• [4] 1-(1,3-Benzothiazol-2-ylsulfanyl)propan-2-olate anion as a potential multifunctional ligand in aluminum complexes. Inorganica Chimica Acta, 2016, 441, 67-76. https://doi.org/10.1016/j.ica.2015.11.003 View Source

Thermal Stability and Scorch Safety Profile

Dithiocarbamate accelerators are classified as ultra-accelerators with short scorch times (typically 1–3 min at 120°C for ZDMC) [1]. Benzothiazole sulfenamides (e.g., CBS) are delayed-action accelerators with scorch times of 15–30 min at 120°C [2]. The target compound, by incorporating both a dithiocarbamate and a benzothiazole group, is expected to exhibit intermediate scorch behavior. Thermogravimetric analysis (TGA) of organotin complexes of 4-(hydroxymethyl)piperidine-1-carbodithioate shows decomposition onset temperatures of 180–220°C, while benzothiazole-2-thiol derivatives decompose above 250°C [3]. The hybrid nature of the target compound suggests a decomposition onset in the 200–240°C range, offering a thermal stability window distinct from either parent class.

Predicted Scorch & Stability

Class-level inference

Scorch time (ts2) 3–15 min

Decomp. onset (Td) 200–240°C

May enable single-accelerator formulations

Experimental vulcanization data required to confirm predicted profile

Evidence Dimension	Scorch time (ts2) at 120°C and decomposition onset temperature
Target Compound Data	Scorch time: Not directly measured; predicted intermediate between 3–15 min; Decomposition onset: predicted 200–240°C
Comparator Or Baseline	ZDMC: ts2 ≈ 1–3 min, Td ≈ 160–190°C; CBS: ts2 ≈ 15–30 min, Td > 250°C
Quantified Difference	Target predicted to offer 3–5× longer scorch time than ZDMC while maintaining faster cure than CBS; decomposition onset ~30–60°C lower than benzothiazole-2-thiols
Conditions	Predictions based on class-level TGA and rheometer data for structural analogues; experimental confirmation required

Why This Matters

In rubber compounding, the ability to tune scorch safety without sacrificing cure rate is commercially valuable. A compound with intermediate scorch behavior can fill a gap in accelerator portfolios, potentially reducing the need for binary accelerator blends.

• [1] Layer, R.W.; Lattimer, R.P. Protection of Rubber against Ozone. Rubber Chemistry and Technology, 1990, 63(3), 426-450. View Source
• [2] Rubber Accelerator CBS. Product Information. Lanxess AG, Technical Data Sheet, 2023. View Source
• [3] Thermogravimetric and Biological Studies of Organotin(IV) Complexes with 4-(Hydroxymethyl)piperidine-1-Carbodithioic Acid. Pak. J. Sci. Ind. Res. Ser. A, 2021, 64(2), 123-133. View Source

Procurement Contexts for (1,3-Benzothiazol-2-ylsulfanyl)methyl Piperidine-1-carbodithioate

Synthesis of Heteroleptic Metal Complexes

The dual-donor architecture (dithiocarbamate S,S' + benzothiazole N,S) makes this ligand well-suited for constructing mixed-ligand complexes where control over coordination number and geometry is desired. Unlike simple piperidine-1-carbodithioate, which can only occupy two coordination sites, this compound can act as a hemilabile ligand, temporarily donating the benzothiazole nitrogen to stabilize catalytic intermediates [1].

Antifungal Lead Optimization

Class-level evidence shows that benzothiazole-dithiocarbamate hybrids achieve MICs as low as 4 µg/mL against Candida albicans, representing a 32-fold improvement over simple dithiocarbamates. The target compound's specific substitution pattern (piperidine ring with free conformational flexibility) offers a distinct vector for further derivatization compared to the 4-methylpiperidine analog, which introduces steric bulk adjacent to the dithiocarbamate [2].

Intermediate-Activity Rubber Vulcanization Accelerator

The structural hybridization of a dithiocarbamate (fast-curing) with a benzothiazole (delayed-action) moiety suggests a scorch safety profile intermediate between ZDMC and CBS, potentially enabling single-accelerator formulations that reduce complexity and inventory costs in rubber manufacturing. Experimental scorch and rheometer data are needed to confirm this predicted behavior [3].

Single-Source Precursor for Metal Sulfide Nanomaterials

Piperidine dithiocarbamate complexes are established single-source precursors for the fabrication of metal sulfide nanoparticles (e.g., CdS, ZnS, Cu₂S) via thermolysis. The incorporation of a benzothiazole group may alter the decomposition pathway and allow the introduction of carbon-rich residues, potentially modifying the optoelectronic properties of the resulting nanomaterials [4].

Application

Selection Property

Validation Focus

Heteroleptic metal complex synthesis

Dual donor architecture (dithiocarbamate + benzothiazole)

Coordination geometry control, hemilabile ligand behaviour

Antifungal lead optimization

Benzothiazole-dithiocarbamate scaffold activity

MIC against Candida albicans, SAR with piperidine substitution

Intermediate-activity vulcanization accelerator

Hybrid dithiocarbamate-benzothiazole thermolability

Scorch safety and cure rate profile

Single-source precursor for metal sulfide nanomaterials

Piperidine dithiocarbamate thermolysis pathway

Decomposition temperature, nanoparticle optoelectronic properties

• [1] Nath, P. et al. Ag(I), Cu(II), Co(III) and Hg(II) complexes derived from 4-methyl-piperidine-carbodithioate. RSC Advances, 2016, 6, 93867-93880. View Source
• [2] Osmaniye, D.; Saglik, B.N. Benzothiazole-Dithiocarbamate Derivatives As Potential Antifungal Agents. DEÜ FMD, 2022, 24(70), 105-110. View Source
• [3] Coran, A.Y. Vulcanization. In Science and Technology of Rubber, 3rd ed.; Academic Press, 2005; pp. 321-366. View Source
• [4] Copper Dithiocarbamates: Coordination Chemistry and Applications in Materials Science, Biosciences and Beyond. Inorganics, 2021, 9(10), 75. View Source